Cas no 2248411-55-2 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(1H-pyrazol-4-yl)pyridine-2-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(1H-pyrazol-4-yl)pyridine-2-carboxylate
• CAS No: 2248411-55-2
• MF: C₁₇H₁₀N₄O₄
• MW: 334.28570318222
• CID: 6399671
• PubChem ID: 165732207
• Update Time: 2025-06-30

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(1H-pyrazol-4-yl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(1H-pyrazol-4-yl)pyridine-2-carboxylate
• 2248411-55-2
• EN300-6518688

• Inchi： 1S/C17H10N4O4/c22-15-12-3-1-2-4-13(12)16(23)21(15)25-17(24)14-6-5-10(7-18-14)11-8-19-20-9-11/h1-9H,(H,19,20)
• InChI Key： AVBNVFVJQCXHMI-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(=CN=1)C1C=NNC=1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 334.07020481g/mol
• Monoisotopic Mass: 334.07020481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 105Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(1H-pyrazol-4-yl)pyridine-2-carboxylate

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(1H-pyrazol-4-yl)pyridine-2-carboxylate (CAS No. 2248411-55-2)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(1H-pyrazol-4-yl)pyridine-2-carboxylate (CAS No. 2248411-55-2) is a highly specialized organic compound with significant potential in the field of medicinal chemistry and material science. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and advanced materials development.

Structural Analysis and Synthesis

The molecular structure of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(1H-pyrazol-4-yl)pyridine-2-carboxylate is characterized by a fused bicyclic system incorporating an isoindole moiety and a pyridine ring. The isoindole fragment is further substituted with a dioxo group, while the pyridine ring bears a carboxylate ester group and a pyrazole substituent. This combination of functional groups provides the molecule with versatile reactivity and bioavailability.

Recent studies have focused on optimizing the synthesis of this compound to enhance its purity and scalability for industrial applications. Researchers have employed various methodologies, including microwave-assisted synthesis and catalytic cross-coupling reactions, to streamline the production process. These advancements have significantly improved the efficiency of synthesizing CAS No. 2248411-55-2, making it more accessible for large-scale studies.

Biological Activity and Pharmaceutical Applications

One of the most exciting aspects of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(1H-pyrazol-4-yl)pyridine carboxylate is its demonstrated biological activity in preclinical models. Studies have shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Moreover, research into its anti-cancer potential has revealed that CAS No. 2248411 can selectively inhibit key enzymes involved in tumor progression, such as cyclooxygenase (COX)-2 and matrix metalloproteinases (MMPs). These findings underscore its potential as a novel therapeutic agent in oncology.

Materials Science Applications

Beyond its pharmaceutical applications, 1,3-dioxo dihydro isoindol yl pyridine carboxylate has shown promise in materials science. Its unique electronic properties make it an attractive candidate for use in organic electronics, particularly in the development of advanced polymers and semiconductors.

Recent breakthroughs in nanotechnology have leveraged this compound's ability to form self-assembled monolayers (SAMs) with exceptional stability and conductivity. These SAMs are being explored for their potential in next-generation electronic devices, including flexible displays and sensors.

Environmental Impact and Sustainability

In addition to its technical applications, researchers are increasingly focusing on the environmental impact of CAS No. 224841, particularly in terms of its biodegradability and eco-friendly synthesis pathways. Studies have shown that this compound can be synthesized using renewable feedstocks and energy-efficient processes, aligning with global sustainability goals.

Efforts are also underway to assess its toxicity profile in aquatic ecosystems to ensure that its use does not pose risks to the environment. Preliminary results indicate that 1H-pyrazol pyridine carboxylate exhibits low toxicity to aquatic organisms under controlled conditions.

Future Directions and Research Opportunities

The future of CAS No. 2, also known as isoindole pyridine carboxylate, lies in continued exploration of its multifaceted applications across diverse fields. Ongoing research is focused on optimizing its pharmacokinetic properties for improved drug delivery systems, as well as developing novel synthetic routes to enhance scalability.

Collaborative efforts between academia and industry are expected to drive innovation in this area, leading to the development of new therapies and materials based on this remarkable compound.